Cas no 1510828-69-9 (4-Difluoromethoxy-5-fluoro-2-nitrotoluene)

• Product Name: 4-Difluoromethoxy-5-fluoro-2-nitrotoluene
• CAS No: 1510828-69-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5007458
• Update Time: 2025-08-04

4-Difluoromethoxy-5-fluoro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-5-fluoro-2-nitrotoluene

• Inchi： 1S/C8H6F3NO3/c1-4-2-5(9)7(15-8(10)11)3-6(4)12(13)14/h2-3,8H,1H3
• InChI Key： QLQPPFAHBHSQOJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.1
• Topological Polar Surface Area: 55

Additional information on 4-Difluoromethoxy-5-fluoro-2-nitrotoluene

4-Difluoromethoxy-5-fluoro-2-nitrotoluene: A Comprehensive Overview

4-Difluoromethoxy-5-fluoro-2-nitrotoluene, also known by its CAS number 1510828-69-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a toluene backbone substituted with a difluoromethoxy group at the 4-position, a fluoro group at the 5-position, and a nitro group at the 2-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

The synthesis of 4-Difluoromethoxy-5-fluoro-2-nitrotoluene involves a series of carefully controlled reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on improving the efficiency of the substitution reactions and minimizing by-products, which is crucial for large-scale production. The compound's stability under different conditions has also been extensively studied, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents.

In terms of applications, 4-Difluoromethoxy-5-fluoro-2-nitrotoluene has shown promise in several areas. Its electronic properties make it a potential candidate for use in advanced materials, such as high-performance polymers and electronic devices. Additionally, the compound's reactivity under certain conditions suggests its utility in pharmaceutical intermediates and agrochemicals. Recent research has highlighted its role in enhancing the efficiency of certain catalytic processes, further underscoring its versatility.

The structural features of 4-Difluoromethoxy-5-fluoro-2-nitrotoluene contribute significantly to its unique properties. The nitro group at the 2-position introduces strong electron-withdrawing effects, which influence the compound's reactivity and stability. Meanwhile, the difluoromethoxy group at the 4-position introduces both electron-donating and electron-withdrawing effects, depending on the context of the reaction. This interplay between substituents creates a complex electronic environment that can be exploited for various chemical transformations.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 4-Difluoromethoxy-5-fluoro-2-nitrotoluene with unprecedented accuracy. These models have provided insights into the compound's interaction with other molecules, as well as its potential applications in drug design and materials science. For instance, studies have shown that the compound can act as a template for constructing more complex molecular architectures, opening new avenues for synthetic chemistry.

In conclusion, 4-Difluoromethoxy-5-fluoro-2-nitrotoluene is a multifaceted compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of this compound's behavior, it is likely to play an increasingly important role in both academic research and industrial applications.